Cas no 2172021-73-5 (2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide)

• Product Name: 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide
• CAS No: 2172021-73-5
• MF: C₁₂H₂₆N₂O₃S
• MW: 278.411442279816
• CID: 5865694
• PubChem ID: 165520700
• Update Time: 2025-10-31

2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide
• EN300-1283803
• 2172021-73-5

• Inchi： 1S/C12H26N2O3S/c1-3-7-14(4-2)18(15,16)10-12(13)11-5-8-17-9-6-11/h11-12H,3-10,13H2,1-2H3
• InChI Key： VOHBCMKADJWRIA-UHFFFAOYSA-N
• SMILES： S(CC(C1CCOCC1)N)(N(CC)CCC)(=O)=O

Computed Properties

• Exact Mass: 278.16641387g/mol
• Monoisotopic Mass: 278.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81Ų

Additional information on 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide

Professional Introduction to 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide (CAS No. 2172021-73-5)

2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172021-73-5, represents a novel sulfonamide derivative with a unique structural framework that includes an oxan-4-yl moiety. The presence of this cyclic ether group, combined with the sulfonamide functional group, makes it a promising candidate for various biological and chemical applications.

The molecular structure of 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide consists of a central ethane backbone modified with amino, ethyl, and propyl substituents, further functionalized by a sulfonamide group at the N-position. The oxan-4-yl group introduces a rigid, six-membered oxygen-containing heterocycle, which can influence the compound's solubility, reactivity, and interaction with biological targets. This structural feature is particularly intriguing for medicinal chemists seeking to develop new therapeutic agents with enhanced binding affinity and selectivity.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in the development of drugs for treating infections, inflammation, and other diseases. The specific substitution pattern in 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide may confer unique properties that could be exploited in drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel antibiotics. The sulfonamide group is a well-known pharmacophore that disrupts bacterial metabolic pathways, particularly those involving folic acid synthesis. By incorporating an oxan-4-yl group into the structure, researchers aim to enhance the compound's ability to bind to bacterial enzymes while minimizing toxicity to human cells. This approach aligns with the growing need for new antibiotics to combat antibiotic-resistant strains.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide exemplify how modifying existing scaffolds can lead to new molecules with improved pharmacological properties. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly assess the potential of such compounds.

The synthesis of 2-amino-N-ethyl-2-(oxan-4-yl)-N-propylethane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of the sulfonamide group, followed by functionalization at the N-position and incorporation of the oxan-4-yl moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity.

Evaluation of the compound's biological activity has revealed promising results in preliminary assays. In vitro studies have shown that 2-amino-N-ethyl-2-(oxan-4-yll)-N-propylethane-sulfonamide exhibits inhibitory effects on certain enzymes associated with bacterial growth. Additionally, its interaction with human cell lines has been assessed to ensure minimal toxicity. These findings suggest that further optimization could yield a lead compound for drug development.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to model how 2-amino-Nethyl--(oxan--y)--Npropylethan--sulfonamid interacts with its biological targets. These studies provide insights into binding affinities and mechanism-of-action, guiding rational drug design efforts.

The development of novel sulfonamide derivatives like 2-amino-Nethyl--(oxan--y)--Npropylethan--sulfonamid also underscores the importance of collaboration between academia and industry. Partnerships between research institutions and pharmaceutical companies facilitate the translation of laboratory discoveries into clinical candidates. Such collaborations are essential for advancing drug development pipelines.

The future prospects for 2-amino-Nethyl--(oxan--y)--Npropylethan--sulfonamid are promising, with ongoing research aimed at optimizing its pharmacological properties. Further studies will explore its potential as an antibiotic and investigate other therapeutic applications. The integration of innovative synthetic strategies and computational tools will continue to drive progress in this area.